Cas no 274693-39-9 (Ticagrelor Sulfone)

• Product Name: Ticagrelor Sulfone
• CAS No: 274693-39-9
• MF: C₂₃H₂₈F₂N₆O₆S
• MW: 554.566830635071
• MDL: MFCD31694231
• CID: 3163966
• PubChem ID: 78358175
• Update Time: 2025-11-07

Ticagrelor Sulfone Chemical and Physical Properties

Names and Identifiers

• Ticagrelor impurity M
• 1,2-Cyclopentanediol, 3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylsulfonyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-, (1S,2S,3R,5S)-
• (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylsulfonyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• Ticagrelor Sulfone
• 1,2-Cyclopentanediol,3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]aMino]-5-(propylsulfonyl)-3H-1,2,3-triazolo[4,5-d]pyriMidin-3-yl]-5-(2-hydroxyethoxy)-,(1S,2S,3R,5S)-
• (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-propylsulfonyltriazolo[4,5-d
• 274693-39-9
• CS-W004377
• Ticagrelor Impurity M; (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylsulfonyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• CS-M1751
• (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylsulfonyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol
• AKOS037650238
• (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfonyltriazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• S24EPU8S2X
• CS-14502

• MDL： MFCD31694231
• Inchi： 1S/C23H28F2N6O6S/c1-2-7-38(35,36)23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(37-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1
• InChI Key： LRDWQLSHMNMZAJ-FNOIDJSQSA-N
• SMILES： S(CCC)(C1N=C2C(=C(N=1)N[C@@H]1C[C@H]1C1C=CC(=C(C=1)F)F)N=NN2[C@@H]1C[C@@H]([C@H]([C@H]1O)O)OCCO)(=O)=O

Computed Properties

• Exact Mass: 554.17591013g/mol
• Monoisotopic Mass: 554.17591013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181
• XLogP3: 0.8

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 153-156°C
• Boiling Point: 819.5±75.0 °C at 760 mmHg
• Flash Point: 449.4±37.1 °C
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Ticagrelor Sulfone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, -20°C Freezer, Under inert atmosphere

Additional information on Ticagrelor Sulfone

Comprehensive Overview of Ticagrelor Sulfone (CAS No. 274693-39-9): Properties, Applications, and Research Insights

Ticagrelor Sulfone (CAS No. 274693-39-9) is a biologically active metabolite of the widely studied antiplatelet drug Ticagrelor. As a sulfone derivative, it has garnered significant attention in pharmaceutical research due to its unique pharmacokinetic and pharmacodynamic properties. This compound plays a critical role in understanding the metabolic pathways and efficacy of its parent drug, particularly in cardiovascular therapeutics.

The chemical structure of Ticagrelor Sulfone features a cyclopentyltriazolopyrimidine core, modified by sulfone functionalization, which enhances its stability and bioavailability. Researchers have identified this metabolite as a key intermediate in drug metabolism studies, contributing to the optimization of P2Y₁₂ receptor antagonists. Its mechanism of action involves reversible binding to the P2Y₁₂ receptor, inhibiting platelet aggregation—a property highly relevant to stroke and acute coronary syndrome prevention.

In recent years, the demand for Ticagrelor Sulfone reference standards has surged, driven by advancements in LC-MS/MS analytical methods for drug monitoring. Laboratories prioritize this compound for bioequivalence studies and clinical trial support, especially with growing interest in personalized medicine. A frequent search query—"Ticagrelor Sulfone solubility and stability"—reflects researchers' focus on formulation challenges, as the compound exhibits pH-dependent degradation patterns.

Emerging trends link Ticagrelor Sulfone to investigations of drug-drug interactions, particularly with CYP3A4 inhibitors/inducers. This aligns with the pharmaceutical industry's emphasis on precision dosing and ADME profiling. Notably, patent analyses reveal ongoing exploration of crystalline forms (e.g., Form I polymorph) to improve manufacturing reproducibility—a topic frequently searched in conjunction with CAS 274693-39-9.

Environmental and synthetic chemists have developed innovative routes for Ticagrelor Sulfone synthesis, often focusing on green chemistry principles to reduce organic solvent use. The compound's chiral purity remains a critical quality attribute, with HPLC methods achieving >99.5% enantiomeric excess. These technical aspects respond to common queries like "Ticagrelor Sulfone synthesis yield optimization" and "purification protocols for 274693-39-9".

From a regulatory perspective, Ticagrelor Sulfone is classified as a non-impurity in pharmacopeial standards, with strict specifications for residual solvents and heavy metals. The FDA and EMA guidelines require comprehensive characterization, including XRPD and DSC data—technical requirements that dominate professional forum discussions. Analytical challenges, such as distinguishing it from isomeric metabolites, have spurred method development publications.

Future research directions highlight Ticagrelor Sulfone's potential in combination therapies and extended-release formulations. With cardiovascular diseases remaining a global health priority, this metabolite's role in drug safety profiling continues to evolve. The scientific community maintains strong interest in its structure-activity relationships, particularly regarding minor structural modifications that could enhance therapeutic indices.

For procurement specialists, verified suppliers provide Ticagrelor Sulfone with detailed CoA documentation, batch-specific NMR spectra, and stability data. Storage typically recommends -20°C protection from light, addressing stability concerns frequently queried in logistics contexts. The compound's pricing reflects its high-purity synthesis requirements, with market trends showing steady demand from contract research organizations.

In summary, Ticagrelor Sulfone (CAS No. 274693-39-9) represents a critical reference material bridging drug development and clinical pharmacology. Its multifaceted applications—from analytical chemistry to metabolic research—ensure its continued relevance in life sciences. Ongoing innovations in characterization techniques and synthetic approaches promise to further elucidate this important pharmaceutical intermediate's full potential.